5-Amino-2-iodopyridine

• IUPAC Name: 6-iodopyridin-3-amine
• InChI: InChI=1S/C5H5IN2/c6-5-2-1-4(7)3-8-5/h1-3H,7H2
• InChI Key: FHJURFWVUOSFQI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1N)I
• Molecular Formula: C5H5IN2
• DSSTOX Substance ID: DTXSID40368070
• Molecular Weight: 220.01 g/mol
• CAS RN: 29958-12-1

Description

5-Amino-2-iodopyridine is a chemical compound with the molecular formula C5H5IN2 and a molecular weight of 220.01. It is a solid substance at room temperature. This compound is used as an intermediate in the synthesis of the antitumor antibiotic L-azatyrosine.

Synthesis Analysis

The synthesis of this compound has been reported in several studies. For instance, a copper-catalyzed selective C–N bond formation with 2-amino, 2-hydroxy, and 2-bromo-5-halopyridine has been described. Another study reported the reaction of protein amino groups with methyl 5-iodopyridine-2-carboximidate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C5H5IN2/c6-5-2-1-4(7)3-8-5/h1-3H,7H2. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Chemical Reactions Analysis

This compound has been involved in various chemical reactions. For example, it has been used in the synthesis of substituted pyridines with diverse functional groups via the remodeling of (Aza)indole/Benzofuran skeletons. Another study reported the reaction of protein amino groups with methyl 5-iodopyridine-2-carboximidate.

Physical And Chemical Properties Analysis

This compound is a solid substance at room temperature. It has a molecular weight of 220.01. More detailed physical and chemical properties were not found in the retrieved sources.

Scientific Research Applications

Vibrational Spectra Analysis

5-Amino-2-iodopyridine's vibrational spectra have been extensively studied using Fourier transform Raman and infrared spectroscopy. Researchers have utilized ab initio Hartree-Fock and density functional methods to calculate and interpret these spectra, providing insight into the compound's structure and properties (Sundaraganesan et al., 2007).

Protein Modification

The compound has been explored for its potential in introducing heavy atoms into specific sites in proteins. This application is significant in biochemistry, especially for studying protein structure and function (Riley & Perham, 1973).

Crystal Structure Investigation

The crystal structure of derivatives of this compound has been a subject of interest. Studies have shown how specific substitutions on the pyridine ring influence molecular interactions and crystal packing (Bunker et al., 2008).

Homogeneous Catalytic Aminocarbonylation

This compound plays a role in the synthesis of biologically significant compounds, such as N-substituted nicotinamides, through homogeneous catalytic aminocarbonylation. This process is vital in medicinal chemistry for creating various therapeutic agents (Takács et al., 2007).

Synthesis of Fused Bicyclic Heterocycles

This compound is also used in the synthesis of imidazopyridines, a class of compounds with wide-ranging applications in medicinal chemistry. This demonstrates the compound's versatility in creating structurally diverse chemical entities (Bagdi et al., 2015).

Inhibitory Bioactivity Studies

Researchers have also explored the use of derivatives of this compound in studying inhibitory bioactivity against various pathogens, such as Giardia duodenalis, indicating its potential in developing new therapeutic agents (Leboho et al., 2015).

Safety and Hazards

Safety data sheets suggest that 5-Amino-2-iodopyridine should be handled with care. Personal protective equipment, including face protection, should be worn when handling this compound. It should not come into contact with the eyes, skin, or clothing, and inhalation or ingestion should be avoided. The compound should be stored in a dry, cool, and well-ventilated place, away from direct sunlight.